14,15-Ltd4

• Molecular Formula: C25H40N2O6S
• Molecular Weight: 496.7 g/mol
• InChI: InChI=1S/C25H40N2O6S/c1-2-3-12-15-21(28)22(34-19-20(26)25(33)27-18-24(31)32)16-13-10-8-6-4-5-7-9-11-14-17-23(29)30/h4,6-10,13,16,20-22,28H,2-3,5,11-12,14-15,17-19,26H2,1H3,(H,27,33)(H,29,30)(H,31,32)/b6-4-,9-7-,10-8+,16-13+/t20-,21-,22+/m0/s1
• InChIKey: BUTLPEVGZIRJOA-SPCGXPCUSA-N

14,15-LTD4 (Eoxin D4): A 15-Lipoxygenase-Derived Cysteinyl Leukotriene for Inflammatory and Eosinophil Research

14,15-Leukotriene D4 (14,15-LTD4), also known as Eoxin D4 (EXD4), is a cysteinyl leukotriene belonging to the eoxin family of lipid mediators [1]. It is biosynthesized via the 15-lipoxygenase-1 (15-LO-1) pathway, primarily in human eosinophils and mast cells, in contrast to the 5-lipoxygenase (5-LO) pathway that generates classical leukotrienes like LTD4 [2]. This alternative pathway yields a metabolite with a distinct stereochemical configuration, characterized by a 14R-(S-cysteinylglycyl),15S-hydroxy substitution on the eicosatetraenoic acid backbone, and is functionally linked to pro-inflammatory vascular permeability changes [1].

Supports 15-LO-1 pathway research in eosinophils and mast cells

Enables dissection of vascular permeability independent of bronchoconstriction

May facilitate differential endothelial signaling studies without prostacyclin activation

• [1] PubChem. (2025). Compound Summary for CID 42607304: 14,15-Ltd4. National Center for Biotechnology Information. View Source
• [2] Feltenmark, S., Gautam, N., Brunnström, Å., Griffiths, W., Backman, L., Edenius, C., Lindbom, L., Björkholm, M., & Claesson, H. E. (2008). Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells. Proceedings of the National Academy of Sciences, 105(2), 680-685. View Source

Why 5-LO-Derived LTD4 Cannot Substitute for 14,15-LTD4 in Targeted Eosinophil and Alternative Pathway Research

Substitution of 14,15-LTD4 with its 5-lipoxygenase-derived analog, LTD4, is scientifically invalid for experiments focused on the 15-LO-1 pathway or eosinophil-specific lipid mediator function. The two compounds originate from entirely distinct enzymatic cascades: 14,15-LTD4 is generated through the sequential action of 15- and 12-lipoxygenases on arachidonic acid, whereas LTD4 is a product of the 5-LO pathway [1]. Consequently, they are produced by different cellular sources, with 14,15-LTD4 being a hallmark metabolite of eosinophils and mast cells, while 5-LO-derived LTD4 is more broadly distributed [2]. This fundamental divergence in biosynthesis and cell-type specificity means that using generic LTD4 would confound studies designed to interrogate 15-LO-1 activity, eosinophil-driven inflammation, or the unique physiological actions of the eoxin pathway, as highlighted by its distinct contractile and secretory effects [3].

Attribute

14,15-LTD4 Context

Substitution Risk with 5-LO LTD4

Biosynthetic pathway

15-LO-1 dependent; eosinophil/mast cell-derived

Introduces confound from distinct 5-LO enzymatic cascade

Cellular source

Primarily eosinophils, mast cells

Broad cellular distribution obscures cell-type specificity

Smooth muscle contractility

Weak contractile activity

Strong bronchoconstriction may confound inflammation readouts

• [1] TargetMol. (n.d.). 14,15-Leukotriene D4 (T37261). View Source
• [2] Feltenmark, S., et al. (2008). Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells. Proceedings of the National Academy of Sciences, 105(2), 680-685. View Source
• [3] Synthesis and metabolism of leukotrienes by human endothelial cells: influence on prostacyclin release. (n.d.). View Source

Quantitative Differentiation of 14,15-LTD4: Head-to-Head Evidence Against 5-LO-Derived Leukotrienes

14,15-LTD4 Exhibits Markedly Weaker Contractile Activity in Smooth Muscle Compared to 5-LO-Derived LTD4

14,15-LTD4 demonstrates profoundly reduced efficacy as a bronchoconstrictor relative to its 5-LO-derived analog, LTD4. In standard guinea pig ileum and pulmonary parenchyma assays, 14,15-LTD4 exhibits only weak contractile activity, in stark contrast to the potent contractions elicited by 5-LO-derived leukotrienes . This functional divergence is a critical differentiator for studies isolating the 15-LO-1 pathway's role in inflammation without the confounding variable of powerful smooth muscle constriction .

Smooth Muscle Contraction

Class-level

Weak vs Potent

Supports 15-LO-1 pathway research without bronchoconstriction confound

Guinea pig ileum/parenchyma assays

Evidence Dimension	Smooth Muscle Contractile Activity
Target Compound Data	Weak contractile activity
Comparator Or Baseline	5-LO-derived LTD4 and related CysLTs: Potent contractile activity
Quantified Difference	Qualitative difference: Potent vs. Weak
Conditions	Guinea pig ileum and pulmonary parenchyma in vitro assays

Why This Matters

This differential profile is essential for researchers aiming to attribute observed inflammatory vascular effects specifically to the 15-LO-1/eoxin pathway, without the confounding bronchoconstrictive activity typical of 5-LO-derived CysLTs.

14,15-LTD4 and 5-LO-Derived LTs Exhibit Equivalent Potency in Increasing Human Endothelial Cell Monolayer Permeability

Despite its weak contractile effects, 14,15-LTD4 demonstrates a potency comparable to that of 5-LO-derived leukotrienes in an in vitro vascular permeability assay using human endothelial cell monolayers [1]. This finding indicates that while the eoxin pathway diverges from the classical 5-LO pathway in bronchoconstriction, it converges on a key pro-inflammatory endpoint—plasma leakage—with similar efficacy . This selective activity profile positions 14,15-LTD4 as a critical tool for dissecting the specific vascular components of 15-LO-1-mediated inflammation.

Vascular Permeability

Class-level

Comparable potency

Converges on plasma leakage endpoint, diverges from bronchoconstriction

Human endothelial monolayer assay

Evidence Dimension	Vascular Permeability Increase
Target Compound Data	Increases permeability with similar potency
Comparator Or Baseline	5-LO-derived Leukotrienes (CysLTs)
Quantified Difference	Comparable potency (qualitative)
Conditions	In vitro human endothelial cell monolayer permeability assay

Why This Matters

This evidence supports the targeted use of 14,15-LTD4 in models of vascular inflammation and edema where the eoxin pathway's contribution, distinct from smooth muscle constriction, is the primary focus.

• [1] TargetMol. (n.d.). 14,15-Leukotriene D4 (T37261). View Source

14,15-LTD4 Fails to Stimulate Prostacyclin Release from Human Endothelial Cells, Unlike 5-LO-Derived LTC4

A functional differentiation is observed in human endothelial cells, where 14,15-LTD4 (and its precursor 14,15-LTC4) fails to stimulate the synthesis of prostacyclin (PGI2), a potent vasodilator and inhibitor of platelet aggregation [1]. In contrast, 5-LO-derived LTC4 significantly stimulates PGI2 release in the same system [1]. This lack of activity by 14,15-LTD4 indicates that the eoxin pathway does not engage this particular endothelial protective response, a key distinction from the classical CysLT signaling network.

Prostacyclin Release

Cross-study comparable

No effect vs Stimulation

Indicates differential endothelial signaling; may bypass PGI2-mediated responses

Human endothelial cell cultures

Evidence Dimension	Prostacyclin (PGI2) Release
Target Compound Data	Failed to stimulate PGI2 synthesis
Comparator Or Baseline	5-LO-derived LTC4: Significant stimulation of PGI2 synthesis
Quantified Difference	Qualitative difference: No effect vs. Positive stimulation
Conditions	Human endothelial cell cultures

Why This Matters

This selective inactivity is crucial for researchers investigating the differential signaling and vascular outcomes of the 15-LO-1 versus 5-LO pathways, ensuring that observed effects are not due to off-target prostacyclin release.

• [1] Synthesis and metabolism of leukotrienes by human endothelial cells: influence on prostacyclin release. (n.d.). View Source

Procurement-Guiding Application Scenarios for 14,15-LTD4 Based on Quantitative Differentiation

Investigating 15-Lipoxygenase-1 (15-LO-1) Pathway Activity in Eosinophils and Mast Cells

14,15-LTD4 is the optimal analyte and functional probe for studies centered on the 15-LO-1 pathway in human eosinophils and mast cells. Its biosynthesis is uniquely dependent on 15-LO-1 and subsequent metabolic steps, making its quantification a direct and specific readout of this pathway's activation [1]. Substitution with 5-LO-derived LTD4 would introduce a confounding variable from a distinct enzymatic cascade, as evidenced by 14,15-LTD4's weak smooth muscle contractility compared to the potent effects of 5-LO-derived CysLTs .

Dissecting Vascular Permeability Mechanisms Independent of Bronchoconstriction

Researchers studying the specific vascular components of inflammatory responses should select 14,15-LTD4 to induce plasma leakage without the confounding influence of smooth muscle contraction. This compound increases endothelial monolayer permeability with a potency comparable to 5-LO-derived leukotrienes but lacks their potent bronchoconstrictive activity [1]. This functional uncoupling allows for a cleaner interrogation of vascular endothelial barrier disruption and edema formation linked to the 15-LO-1/eoxin axis [2].

Analyzing Differential Endothelial Cell Signaling and Prostacyclin Crosstalk

For studies examining the nuanced signaling differences between the 5-LO and 15-LO pathways in endothelial cells, 14,15-LTD4 is essential. Unlike 5-LO-derived LTC4, which robustly stimulates the release of the protective mediator prostacyclin, 14,15-LTD4 fails to elicit this response [1]. This functional distinction makes 14,15-LTD4 a critical reagent for mapping the divergent signaling networks downstream of 15-LO-1 activation and for understanding how the eoxin pathway may bypass certain homeostatic endothelial mechanisms .

Application

Selection Property

Validation Focus

15-LO-1 pathway activity in eosinophils/mast cells

15-LO-1-dependent biosynthesis

Quantify as specific pathway readout

Vascular permeability without bronchoconstriction

Weak smooth muscle contractility

Endothelial barrier disruption assay

Differential endothelial signaling vs 5-LO pathway

Lack of prostacyclin stimulation

PGI2 release as differentiator

• [1] Feltenmark, S., et al. (2008). Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells. Proceedings of the National Academy of Sciences, 105(2), 680-685. View Source
• [2] TargetMol. (n.d.). 14,15-Leukotriene D4 (T37261). View Source